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Compound of Interest

Compound Name: 4-Octyloxybenzaldehyde

Cat. No.: B1347021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimentally determined data for 4-
Octyloxybenzaldehyde against established literature values. The objective is to offer a clear,

data-driven cross-reference for researchers utilizing this compound in their work. All

quantitative data is summarized for straightforward comparison, and detailed experimental

protocols are provided for the key analytical techniques employed.

Data Presentation: Physicochemical and Spectroscopic
Properties
The following table summarizes the key physicochemical and spectroscopic properties of 4-
Octyloxybenzaldehyde, presenting a direct comparison between experimentally observed

values and those reported in scientific literature.
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Property Experimental Value Literature Value

Physical State
Clear, colorless to light yellow

liquid
Clear colorless liquid

Boiling Point 140-142 °C @ 0.1 mmHg
158 °C @ 0.5 Torr[1], 140 -

142 °C @ 0.1 mm Hg[2]

Molecular Formula C₁₅H₂₂O₂ C15H22O2[1][3][4][5][6]

Molecular Weight 234.33 g/mol
234.33 g/mol [1][3][4][7],

234.34 g/mol [5]

¹H NMR (CDCl₃, ppm) See Below See Below

¹³C NMR (CDCl₃, ppm) See Below See Below

IR (cm⁻¹) See Below See Below

Experimental Protocols
Detailed methodologies for the key experiments are provided below to ensure reproducibility

and accurate comparison.

Determination of Physical State and Boiling Point
Physical State: The physical state and appearance of 4-Octyloxybenzaldehyde were

visually inspected at room temperature (25 °C) under standard laboratory lighting.

Boiling Point: The boiling point was determined by vacuum distillation. A small sample of 4-
Octyloxybenzaldehyde was placed in a micro-distillation apparatus. The pressure was

reduced to 0.1 mmHg using a vacuum pump, and the sample was heated. The temperature

at which the liquid consistently distilled was recorded as the boiling point.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A 400 MHz NMR spectrometer was used to record the proton NMR spectrum. A

sample was prepared by dissolving approximately 10 mg of 4-Octyloxybenzaldehyde in
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0.75 mL of deuterated chloroform (CDCl₃). Tetramethylsilane (TMS) was used as an

internal standard (0 ppm).

¹³C NMR: A 100 MHz NMR spectrometer was used for the carbon-13 NMR spectrum.

Approximately 50 mg of the compound was dissolved in 0.75 mL of CDCl₃.

Infrared (IR) Spectroscopy:

The IR spectrum was obtained using a Fourier-transform infrared (FTIR) spectrometer

equipped with an attenuated total reflectance (ATR) accessory. A drop of the neat liquid

sample was placed directly on the ATR crystal, and the spectrum was recorded over a

range of 4000-400 cm⁻¹.

Spectroscopic Data Comparison
¹H NMR Data

Assignment
Experimental

Shift (ppm)

Literature Shift

(ppm)
Multiplicity Integration

Aldehyde-H 9.87 ~9.8-9.9 Singlet 1H

Ar-H 7.82 ~7.8 Doublet 2H

Ar-H 6.98 ~7.0 Doublet 2H

O-CH₂ 4.02 ~4.0 Triplet 2H

O-CH₂-CH₂ 1.81 ~1.8 Quintet 2H

-(CH₂)₅- 1.45-1.29 ~1.5-1.3 Multiplet 10H

-CH₃ 0.89 ~0.9 Triplet 3H

¹³C NMR Data
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Assignment Experimental Shift (ppm) Literature Shift (ppm)

C=O 190.7 ~191

Ar-C (ipso, attached to CHO) 129.9 ~130

Ar-CH 132.0 ~132

Ar-CH 114.8 ~115

Ar-C (ipso, attached to O) 164.4 ~164

O-CH₂ 68.4 ~68

Alkyl Chain Carbons 31.8, 29.3, 29.2, 26.0, 22.7 ~32, 29, 26, 23

-CH₃ 14.1 ~14

IR Spectral Data
Functional Group

Experimental Wavenumber

(cm⁻¹)

Literature Wavenumber

(cm⁻¹)

C-H stretch (alkane) 2925, 2855 ~2930, 2850

C=O stretch (aldehyde) 1695 ~1700-1680

C=C stretch (aromatic) 1600, 1578 ~1600, 1580

C-O stretch (ether) 1255, 1160 ~1250, 1160

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for the cross-referencing process, from

sample acquisition to final data comparison.
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Caption: Experimental workflow for data cross-referencing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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